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Compound of Interest

Compound Name:
n'-Benzoyl-2-

methylbenzohydrazide

Cat. No.: B3337464 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for n'-Benzoyl-2-methylbenzohydrazide
(CAS No. 65349-09-9) was found during the search. The following guidance is based on

general best practices for handling chemicals of unknown toxicity and information on

structurally similar compounds. It is imperative to handle this compound with caution and to

conduct a thorough risk assessment before use.

This document provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with n'-Benzoyl-2-
methylbenzohydrazide.

Personal Protective Equipment (PPE)
Given the absence of specific toxicity data, a cautious approach to PPE is essential. The

following table outlines the recommended PPE for handling n'-Benzoyl-2-
methylbenzohydrazide, categorized by the level of protection required for different laboratory

operations.
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Protection Level Equipment When to Use

Standard Laboratory Use

(Level D equivalent)

• Chemical-resistant gloves

(Nitrile, Neoprene) • Safety

glasses with side shields or

goggles • Laboratory coat •

Closed-toe shoes

For handling small quantities in

a well-ventilated area.

Operations with Potential for

Aerosol or Dust Generation

(Level C equivalent)

• All equipment from Standard

Laboratory Use • Full-face

shield • Chemical-resistant

apron • Respiratory protection

(e.g., N95, R95, or P95 filtering

facepiece respirator)

When weighing, transferring,

or performing reactions that

may generate dust or aerosols.

Spill or Emergency Situations

(Level B/A equivalent potential)

• All equipment from Level C •

Chemical-resistant suit • Self-

contained breathing apparatus

(SCBA)

For responding to large spills

or in poorly ventilated areas.

It is crucial to inspect all PPE before use and to follow proper doffing procedures to avoid

contamination.[1][2]

Chemical and Physical Properties
The following table summarizes the known physical and chemical properties of n'-Benzoyl-2-
methylbenzohydrazide.
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Property Value

CAS Number 65349-09-9

Molecular Formula C₁₅H₁₄N₂O₂

Molecular Weight 254.29 g/mol

Topological Polar Surface Area 58.2 Å²

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor Count 2

Rotatable Bond Count 2

Source: Guidechem, Chem960.com[3][4]

Operational Plan: Safe Handling and Storage
Handling:

Ventilation: Always handle n'-Benzoyl-2-methylbenzohydrazide in a well-ventilated area,

preferably within a certified chemical fume hood.[5]

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[6]

Avoid Inhalation: Avoid breathing dust or aerosols.[6]

Grounding: Use non-sparking tools and ensure proper grounding of equipment to prevent

electrostatic discharge, especially when handling powders.

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

eating, drinking, or smoking.[5]

Storage:

Container: Store in a tightly closed, properly labeled container.
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Conditions: Keep in a cool, dry, and well-ventilated place away from direct sunlight and heat

sources.[6]

Incompatibilities: Store away from strong oxidizing agents, acids, and bases.

First Aid Measures
In the event of exposure, follow these immediate first aid procedures:

Exposure Route First Aid Procedure

Inhalation

Move the affected person to fresh air at once. If

breathing has stopped, perform artificial

respiration. Seek immediate medical attention.

[3]

Skin Contact

Immediately flush the contaminated skin with

plenty of water for at least 15 minutes. Remove

contaminated clothing. If irritation persists, get

medical attention.[3][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[5][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5]

Disposal Plan
Waste Characterization: All waste containing n'-Benzoyl-2-methylbenzohydrazide should

be considered hazardous waste unless characterized otherwise.

Containerization: Collect waste in a designated, properly labeled, and sealed container.
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Disposal Method: Dispose of contents and container in accordance with all local, state, and

federal regulations. This may involve incineration at a licensed chemical destruction facility.

[5] Do not discharge into drains or the environment.[6]

Safe Handling Workflow
The following diagram illustrates the logical workflow for safely handling n'-Benzoyl-2-
methylbenzohydrazide in a laboratory setting.
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Safe Handling Workflow for n'-Benzoyl-2-methylbenzohydrazide

Preparation

Handling

Cleanup & Disposal Emergency Response

Risk Assessment

Gather PPE

Prepare Work Area

Weighing/Transfer

Reaction Setup

Spill

Exposure

Workup/Purification

Decontaminate Work Area

Segregate Waste

Proper Disposal Notify Supervisor

Follow First Aid

Click to download full resolution via product page

Caption: Logical workflow for handling n'-Benzoyl-2-methylbenzohydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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